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Compound of Interest

Compound Name: Phenyl chloromethanesulfonate
CAS No.: 16764-29-7
Cat. No.: B3379598
. J

Phenyl chloromethanesulfonate is a unique bifunctional molecule possessing two distinct
electrophilic sites. This structure suggests its potential as a versatile intermediate in organic
synthesis, particularly within pharmaceutical and materials science research. The molecule
combines the properties of an aryl sulfonate—an excellent leaving group for cross-coupling and
nucleophilic aromatic substitution reactions—with an a-chloro sulfonate, presenting a reactive
site for nucleophilic displacement.

The inherent reactivity of sulfonate esters, however, also necessitates a thorough
understanding of their stability and handling requirements. Simple alkyl sulfonate esters are
known for their potent alkylating ability and potential genotoxicity, a critical consideration in drug
development.[1][2][3][4] This guide will dissect the probable characteristics of Phenyl
chloromethanesulfonate, providing researchers with a foundational understanding to enable
its safe and effective use in the laboratory.

Chemical Identity and Predicted Physical Properties

The fundamental properties of Phenyl chloromethanesulfonate are summarized below. Due
to the lack of experimental data, properties for the closely related analogue, Phenyl
methanesulfonate, are provided for comparison.
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Phenyl Phenyl methanesulfonate
Property chloromethanesulfonate (CAS 16156-59-5)

(CAS 16764-29-7) (Analogue)
Molecular Formula C7H-CIOsS C7Hs0sS
Molecular Weight 206.65 g/mol 172.20 g/mol
Appearance Data Not Available White to almost white solid
Melting Point Data Not Available 58-61 °C
Boiling Point Data Not Available 279 °C

Predicted to be soluble in
common organic solvents
- (DCM, THF, Ethyl Acetate); )
Solubility ) ) ) Insoluble in water
likely reacts with protic
solvents like water and

alcohols.

Probable Synthesis: Esterification of Phenol

The most direct and logical synthetic route to Phenyl chloromethanesulfonate is the reaction
of phenol with chloromethanesulfonyl chloride in the presence of a hon-nucleophilic base to
neutralize the HCI byproduct. This is a standard method for forming sulfonate esters.[5][6]

Experimental Protocol: Synthesis of Phenyl
chloromethanesulfonate

Warning: This reaction should be performed in a well-ventilated fume hood by trained
personnel. Chloromethanesulfonyl chloride is corrosive and moisture-sensitive.

e Preparation: To an oven-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet, add phenol (1.0 eq) and anhydrous
dichloromethane (DCM, ~0.5 M).

e Cooling: Cool the solution to 0 °C in an ice-water bath.
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Base Addition: Add a non-nucleophilic base, such as pyridine or triethylamine (1.5-2.0 eq), to
the solution and stir for 10 minutes.

Reagent Addition: Dissolve chloromethanesulfonyl chloride (1.1 eq) in a minimal amount of
anhydrous DCM and add it dropwise to the reaction mixture via the dropping funnel over 30
minutes, maintaining the temperature at 0 °C.

Reaction: Allow the reaction to stir at O °C for an additional 30 minutes and then warm to
room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The
reaction is typically complete within 12 hours.[6]

Workup: Upon completion, dilute the mixture with DCM. Wash the organic phase
sequentially with 1M HCI, saturated sodium bicarbonate solution, and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate (Na2S0a), filter, and
concentrate under reduced pressure to yield the crude product.

Purification: The crude Phenyl chloromethanesulfonate can be purified by recrystallization
or silica gel column chromatography.
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Caption: Dual electrophilic sites of Phenyl chloromethanesulfonate.

Potential Applications in Drug Discovery and
Development
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Aryl sulfonates and related structures are prevalent in medicinal chemistry. [1]The unique
structure of Phenyl chloromethanesulfonate makes it a potentially valuable building block.

o Scaffold Decoration: It can be used to arylate complex heterocyclic cores via cross-coupling,
a common strategy in library synthesis for structure-activity relationship (SAR) studies.

e Linker Chemistry: The bifunctional nature allows it to act as a linker, connecting two different
molecular fragments. For example, an amine-containing molecule could be attached at the
chloromethyl site, and the resulting intermediate could then be coupled to another aryl group.

o Prodrug Strategies: The sulfonate ester could be used as a protecting group for a phenolic
drug. [7]lts stability could be tuned to control the release of the active phenol under specific
physiological conditions.

Predicted Spectroscopic Characterization

While experimental spectra are unavailable, the key features in *H NMR, 13C NMR, IR, and
mass spectrometry can be confidently predicted.
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Technique

Predicted Features

1H NMR

« Aromatic protons (CeHs): Multiplet in the range
of 3 7.2-7.6 ppm. « Methylene protons (-CH2Cl):
Sharp singlet around 6 4.5-5.0 ppm, shifted
downfield by the adjacent sulfonyl and chloro

groups.

13C NMR

« Aromatic carbons: Multiple signals between &
120-150 ppm. « Methylene carbon (-CH2CI):
Signal around & 60-70 ppm.

IR Spectroscopy

* Asymmetric S=0 stretch: Strong absorption
band around 1350-1380 cm~1. « Symmetric S=0O
stretch: Strong absorption band around 1160-
1190 cm~1. « C-O stretch: Absorption around
1000-1100 cm™2.

Mass Spectrometry (EI)

* Molecular lon (M+): Peak at m/z 206/208 (due
to 3>Cl/?7Cl isotopes). * Key Fragments: Loss of
Cl (m/z 171), loss of SO2CH2Cl (m/z 93,

phenoxy radical cation).

Inferred Safety, Handling, and Toxicology

CRITICAL NOTE: Simple sulfonate esters, such as methyl methanesulfonate (MMS) and ethyl

methanesulfonate (EMS), are known mutagens and probable human carcinogens due to their
ability to alkylate DNA. [3][4][8]Phenyl chloromethanesulfonate should be handled with
extreme caution, assuming it possesses similar genotoxic potential.
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Aspect

Recommended Protocol

GHS Hazard Statements

(Inferred) » Acute Toxicity: May be harmful if
swallowed, inhaled, or in contact with skin. ¢
Skin Corrosion/Irritation: Causes skin irritation. ¢
Eye Damage/Irritation: Causes serious eye
damage/irritation. « Mutagenicity: Suspected of
causing genetic defects. » Carcinogenicity:

Suspected of causing cancer.

Engineering Controls

« Handle exclusively in a certified chemical fume
hood to avoid inhalation of vapors or dust. ¢
Ensure an eyewash station and safety shower

are immediately accessible. [9]

Personal Protective Equipment (PPE)

« Hand Protection: Wear nitrile or neoprene
gloves. Double-gloving is recommended. ¢ Eye
Protection: Chemical safety goggles and a face
shield are mandatory. ¢ Skin and Body: Wear a
flame-retardant lab coat, long pants, and closed-

toe shoes.

Handling

« Avoid generating dust. « Keep away from
moisture, as it may hydrolyze to form corrosive
acids. * Use spark-proof tools and avoid sources
of ignition. « Wash hands thoroughly after
handling. [9]

Storage

« Store in a tightly sealed container in a cool,
dry, and well-ventilated area. * Store away from
incompatible materials such as strong oxidizing
agents, bases, and water. « Store in a locked

cabinet or area with restricted access.

Disposal

« Dispose of as hazardous chemical waste in
accordance with all local, state, and federal

regulations. Do not dispose of down the drain.

Conclusion
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Phenyl chloromethanesulfonate (CAS 16764-29-7) emerges from this analysis as a
promising, albeit undocumented, bifunctional reagent. Its predicted reactivity, centered on a
stable aryl sulfonate leaving group and an electrophilic chloromethyl site, positions it as a
valuable tool for constructing complex molecules in pharmaceutical and materials science.
However, the high probability of genotoxicity, inferred from structurally related sulfonate esters,
mandates that it be handled with the utmost care using stringent safety protocols. The insights
provided in this guide serve as a critical starting point for any researcher intending to explore
the chemistry of this versatile compound, with the strong advisory that all theoretical predictions
be validated through careful and controlled experimentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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